![molecular formula C15H18N4O2S B257127 6-[(2-Ethoxyphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B257127.png)
6-[(2-Ethoxyphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-[(2-Ethoxyphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound belongs to the class of triazolo-thiadiazoles, which have been found to possess a wide range of biological activities. In
Mechanism of Action
The mechanism of action of 6-[(2-Ethoxyphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that this compound may exert its biological activities by inhibiting the activity of certain enzymes or proteins. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. In addition, this compound has also been found to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound vary depending on the specific biological activity being studied. For example, in studies investigating the antifungal activity of this compound, it was found to inhibit the growth of various fungal species by disrupting their cell wall synthesis. In studies investigating the anti-inflammatory activity of this compound, it was found to reduce the production of pro-inflammatory cytokines. Similarly, in studies investigating the anticancer activity of this compound, it was found to induce apoptosis in cancer cells by activating certain signaling pathways.
Advantages and Limitations for Lab Experiments
One of the major advantages of 6-[(2-Ethoxyphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its broad range of biological activities. This makes it a promising candidate for the development of new therapeutic agents. In addition, the synthesis of this compound is relatively straightforward, which makes it easily accessible for research purposes. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the research on 6-[(2-Ethoxyphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of new therapeutic agents based on this compound. For example, researchers may explore the use of this compound as a potential anticancer agent or as a treatment for inflammatory diseases. Another area of interest is the development of new synthetic methods for this compound that may improve its yield or solubility. Finally, researchers may also investigate the mechanism of action of this compound in greater detail to better understand its biological activities.
Synthesis Methods
The synthesis of 6-[(2-Ethoxyphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. The most common method involves the reaction of 2-ethoxyphenol with propyl bromide in the presence of a base to form 2-ethoxypropyl phenol. This intermediate is then reacted with thiosemicarbazide and triethylorthoformate to form the desired product. The yield of this reaction is reported to be around 75%.
Scientific Research Applications
6-[(2-Ethoxyphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to possess a wide range of biological activities. It has been reported to exhibit significant antifungal, antibacterial, and antitumor activities. In addition, this compound has also been found to possess anti-inflammatory and analgesic properties. Due to its potential therapeutic applications, this compound has been the subject of extensive research.
properties
Molecular Formula |
C15H18N4O2S |
---|---|
Molecular Weight |
318.4 g/mol |
IUPAC Name |
6-[(2-ethoxyphenoxy)methyl]-3-propyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C15H18N4O2S/c1-3-7-13-16-17-15-19(13)18-14(22-15)10-21-12-9-6-5-8-11(12)20-4-2/h5-6,8-9H,3-4,7,10H2,1-2H3 |
InChI Key |
UQJLPUUWBAALFB-UHFFFAOYSA-N |
SMILES |
CCCC1=NN=C2N1N=C(S2)COC3=CC=CC=C3OCC |
Canonical SMILES |
CCCC1=NN=C2N1N=C(S2)COC3=CC=CC=C3OCC |
Origin of Product |
United States |
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